2-[(3-chlorobenzyl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C19H16ClNOS/c20-17-7-3-4-14(10-17)12-23-13-19(22)21-18-9-8-15-5-1-2-6-16(15)11-18/h1-11H,12-13H2,(H,21,22)
• InChI Key: MTCBTBWLPUDCSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCC3=CC(=CC=C3)Cl
• Molecular Formula: C19H16ClNOS
• Molecular Weight: 341.9 g/mol

Description

2-[(3-chlorobenzyl)thio]-N-2-naphthylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. This compound is commonly referred to as CBNA, and it is a thioamide derivative of N-2-naphthylacetamide. CBNA has been extensively studied due to its unique chemical properties and potential applications in scientific research.

Mechanism of Action

CBNA exerts its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in mediating inflammation, pain, and fever. By inhibiting the activity of COX-2, CBNA reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
CBNA has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor properties. CBNA has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), leading to its anti-inflammatory effects. CBNA has also been shown to reduce the production of reactive oxygen species (ROS), which play a crucial role in the development of various diseases, including cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CBNA in lab experiments is its ability to inhibit the activity of COX-2, making it a useful tool for studying the molecular mechanisms of various diseases. However, one of the limitations of using CBNA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of CBNA in scientific research. One potential application is in the development of new drugs for the treatment of various diseases, including cancer and inflammation. CBNA may also be used as a tool for studying the molecular mechanisms of various diseases, including the role of prostaglandins in the development of cancer and inflammation. Additionally, further studies are needed to evaluate the potential toxicity of CBNA and its long-term effects on human health.
In conclusion, CBNA is a promising compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its unique chemical properties and potential applications in drug development and disease research make it a valuable tool for scientific research.

Synthesis Methods

The synthesis of CBNA involves the reaction of 2-naphthylacetic acid with thionyl chloride, followed by the addition of 3-chlorobenzylamine to form the intermediate 2-[(3-chlorobenzyl)thio] -N-2-naphthylacetamide. The final product is obtained through the addition of sodium hydroxide to the intermediate product.

Scientific Research Applications

CBNA has been used in various scientific research applications, including in the development of new drugs and as a tool for studying the molecular mechanisms of various diseases. CBNA has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for drug development.